N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide

• IUPAC Name: N-cyclohexyl-N-methyl-5-nitro-2-(2-phenylethylamino)benzamide
• InChI: InChI=1S/C22H27N3O3/c1-24(18-10-6-3-7-11-18)22(26)20-16-19(25(27)28)12-13-21(20)23-15-14-17-8-4-2-5-9-17/h2,4-5,8-9,12-13,16,18,23H,3,6-7,10-11,14-15H2,1H3
• InChI Key: CBFCBZUEMDVWDC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCCC3=CC=CC=C3
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide, also known as KN-93, is a synthetic compound that has been widely used in scientific research. It was initially developed as a specific inhibitor of Ca2+/calmodulin-dependent protein kinase II (CaMKII), which is an important enzyme involved in many cellular signaling pathways. Since its discovery, KN-93 has been extensively studied for its potential applications in various fields of research.

Mechanism of Action

N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide inhibits CaMKII activity by binding to the enzyme's regulatory domain and preventing its activation by Ca2+/calmodulin. This leads to a decrease in CaMKII-mediated phosphorylation of downstream targets, which in turn modulates various cellular processes. The mechanism of action of N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide has been extensively studied using biochemical and biophysical techniques, and its binding site on CaMKII has been characterized in detail.
Biochemical and Physiological Effects:
N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide has been shown to modulate various biochemical and physiological processes by inhibiting CaMKII activity. For example, it has been shown to enhance long-term potentiation (LTP) and memory formation in rodents, suggesting that CaMKII inhibition may be a potential therapeutic strategy for cognitive disorders. In addition, N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide has been shown to protect against cardiac ischemia-reperfusion injury, indicating its potential application in the treatment of heart disease. However, the effects of N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide are not limited to these processes, and its potential applications in other fields of research are still being explored.

Advantages and Limitations for Lab Experiments

The use of N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide in scientific research has several advantages and limitations. One of the main advantages is its specificity for CaMKII, which allows for precise modulation of this enzyme's activity. Moreover, N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide has been extensively characterized in vitro and in vivo, making it a well-established tool for research. However, the use of N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide also has some limitations. For example, its potency may vary depending on the experimental conditions, and its effects may be influenced by other factors such as protein-protein interactions. In addition, the synthesis of N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide is a complex process that requires specialized equipment and expertise, which may limit its availability to some researchers.

Future Directions

The potential applications of N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide in scientific research are still being explored, and several future directions can be identified. One of the main areas of research is the development of more potent and selective inhibitors of CaMKII, which may have better therapeutic potential than N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide. In addition, the use of N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide in combination with other drugs or therapies is also being investigated, as it may enhance their efficacy. Furthermore, the effects of CaMKII inhibition on other physiological processes are still not well understood, and further research is needed to elucidate these effects. Overall, N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide is a promising tool for scientific research, and its potential applications in various fields are still being explored.

Scientific Research Applications

N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide has been widely used in scientific research as a specific inhibitor of CaMKII. CaMKII is a key enzyme that plays a crucial role in many physiological processes, including learning and memory, synaptic plasticity, and cardiac function. By inhibiting CaMKII activity, N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide has been shown to modulate these processes and provide insights into their underlying mechanisms. In addition, N-cyclohexyl-N-methyl-5-nitro-2-[(2-phenylethyl)amino]benzamide has also been used in research related to cancer, inflammation, and neurodegenerative diseases.